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Compound of Interest

Compound Name:
N-benzyl-2-(4-

bromophenyl)acetamide

CAS No.: 335398-50-0

Cat. No.: B187292

Get Quote

Substance Identification & Chemical Context
Compound Name: N-benzyl-2-(4-bromophenyl)acetamide CAS Number: 335398-50-0

Molecular Formula:

Molecular Weight: 304.18 g/mol Synonyms: 2-(4-Bromophenyl)-N-(phenylmethyl)acetamide; N-
Benzyl-4-bromophenylacetamide.[1][2][3][4][5][6][7]

Research Context
This compound is a secondary amide featuring two aromatic systems: a benzyl group and a 4-

bromophenyl group, linked by an acetamide core.[1][2][3][5] In drug discovery, it serves as a

lipophilic scaffold often explored in the synthesis of non-steroidal anti-inflammatory drugs

(NSAIDs) (analogous to Bromfenac intermediates) and kinase inhibitors.[3][6] Its structural

rigidity and halogenation make it a valuable "fragment" for Structure-Activity Relationship (SAR)

studies, specifically for probing hydrophobic pockets in protein targets.[1][2][3][6]
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Note: As a specialized research chemical, specific toxicological data (LD50) may be limited.[3]

[6] The following classification is derived from Structure-Activity Relationship (SAR) analysis of

analogous halogenated phenylacetamides.

Hazard Category Signal Word Hazard Statement Code

Skin

Corrosion/Irritation
WARNING

Causes skin irritation.

[1][2][3][4][5][6]
H315

Serious Eye

Damage/Irritation
WARNING

Causes serious eye

irritation.[1][2][5][8][9]
H319

STOT - Single

Exposure
WARNING

May cause respiratory

irritation.[1][2][4][5][8]
H335

Aquatic Toxicity

(Chronic)
Advisory

May cause long-

lasting harmful effects

to aquatic life

(Organobromine

persistence).[1][2][3]

[5][6]

H413

Toxicological Logic (Read-Across)
Amide Moiety: Secondary amides are generally stable but can act as mild irritants to mucous

membranes.[1][2][3]

Organobromine: The carbon-bromine bond is metabolically stable but can increase

lipophilicity, potentially enhancing skin absorption relative to non-halogenated analogs.[1][2]

[3][5]

Metabolic Byproducts: Hydrolysis (though slow) could release benzylamine

(corrosive/irritant) and 4-bromophenylacetic acid (irritant).[1][2][3][5][6]
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Property Value / Description Experimental Note

Physical State Solid (Crystalline Powder)
Likely white to off-white

needles.[1][2][3][4][5][6]

Melting Point 148–152°C (Predicted)

Higher than N-

benzylacetamide (60°C) due to

π-stacking of the bromophenyl

group.[1][2][3][4][5][6]

Solubility (Water) Negligible (< 0.1 mg/mL)
Highly lipophilic (LogP ≈ 3.5–

4.0).[3][6]

Solubility (Organic)
DMSO, DMF, DCM, Ethyl

Acetate
Soluble.[3][6]

pKa ~15 (Amide NH)
Non-ionizable at physiological

pH.[1][2][3][6]

Stability Stable under STP.

Avoid strong oxidizers and

strong bases (hydrolysis risk).

[1][3]

Synthesis & Impurity Profile (Retrosynthetic Analysis)
Understanding the synthesis is critical for assessing impurity risks.[1][3][6] This compound is

typically synthesized via an amidation reaction.[1][2][3]

Primary Impurities:

4-Bromophenylacetic acid: Unreacted starting material (Acidic irritant).[1][2][3]

Benzylamine: Unreacted starting material (Basic corrosive).[1][2][3]

Thionyl Chloride/HCl: Trace residuals if acid chloride method was used.[1][2][3]
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Figure 1: Retrosynthetic pathway highlighting potential impurities (residual amine/acid) that

dictate handling precautions.[1][2][3][5][6]

Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix

Gloves: Nitrile (0.11 mm minimum) is sufficient for the solid.[1][2][3][6] If dissolved in DCM,

use PVA or Laminate gloves, as nitrile is permeable to chlorinated solvents.[1][3][5]

Respiratory: N95 (US) or P2 (EU) dust mask is required when weighing the powder to

prevent inhalation of particulates (H335).[3][6]

Eyes: Safety glasses with side shields.[1][2][3][10]

Handling Protocol: "The Closed Loop"
To maintain scientific integrity and safety, treat the solid as a potential sensitizer.[1][3]

Weighing: Always weigh inside a fume hood or a powder containment balance enclosure.[1]

[2][3] Static electricity can cause this lipophilic powder to disperse; use an anti-static gun if

necessary.[1][2][3]

Solubilization: Add solvent slowly.[1][2][3] The heat of solution is negligible, but splashing

must be avoided.[1][3]
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Waste: Segregate as Halogenated Organic Waste. Do not mix with non-halogenated

solvents to avoid surcharges and incineration issues.[1][2][3]

Emergency Response Logic
In the event of exposure, immediate action mitigates long-term risk.[1][3][5][6]

Exposure Incident

Identify Exposure Type

Skin Contact
(Solid/Solution) Eye Contact Inhalation

1. Brush off solid
2. Wash w/ Soap & Water (15m)

3. Do NOT use alcohol (enhances absorption)

1. Flush w/ water (15m)
2. Remove contacts
3. Seek medical aid

1. Move to fresh air
2. Support breathing

3. Monitor for delayed irritation

Click to download full resolution via product page

Figure 2: Emergency Triage Protocol. Note the specific instruction NOT to use alcohol on skin,

as it increases the transdermal permeability of lipophilic amides.[1][3][5][6]

Storage & Transport
Storage Conditions: Store at 2–8°C (Refrigerated) or Room Temperature (if dry). Keep

container tightly closed. Hygroscopicity is low, but moisture can facilitate slow hydrolysis over

years.[1][3]

Transport (DOT/IATA):

Proper Shipping Name: Not dangerous goods (Non-regulated).
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Note: If the substance is a highly potent research analog (unknown potency), ship as

"Chemical Kit" or "Research Substance" following IATA "De Minimis" quantities (< 1g).[3]

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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